Positive Enthalpy of Formation (+957 kJ/kg) vs. Non-Energetic HTPB Baseline (≈150 kJ/kg)
GAP exhibits a highly positive heat of formation of +957 kJ/kg, derived from the pendant azide group decomposition, compared with the near-neutral or slightly positive enthalpy of formation of HTPB (approximately 150.7 ± 22.9 kJ/kg) [1][2]. The approximately 6.4-fold higher enthalpy per unit mass means that GAP acts as an active fuel contributor within the propellant matrix, reducing the required oxidizer fraction and enabling higher specific impulse [3]. Among azide binders, GAP's enthalpy of formation (approximately 117 kJ/mol per repeat unit) is lower than that of PBAMO (approximately 413 kJ/mol) but substantially more positive than nitrate ester binders such as polyGLYN (-285 kJ/mol) or polyNIMMO (-335 kJ/mol), which are net energy sinks [1].
| Evidence Dimension | Heat of formation (ΔHf) |
|---|---|
| Target Compound Data | GAP: +957 kJ/kg; 117 kJ/mol per repeat unit |
| Comparator Or Baseline | HTPB: 150.7 ± 22.9 kJ/kg; PBAMO: 413 kJ/mol; PolyGLYN: -285 kJ/mol |
| Quantified Difference | GAP vs. HTPB: +806 kJ/kg (6.4× higher); GAP vs. polyGLYN: +402 kJ/mol difference; PBAMO is 3.5× higher than GAP |
| Conditions | Calculated/measured enthalpies from bomb calorimetry and group additivity methods at 298 K; data aggregated from multiple sources |
Why This Matters
A positive binder enthalpy directly translates into higher specific impulse and reduced oxidizer demand, which is critical for maximizing payload capacity in volume-limited solid rocket motors.
- [1] Lysien, K.; Stolarczyk, A.; Jarosz, T. Solid Propellant Formulations: A Review of Recent Progress and Utilized Components. Materials 2021, 14, 6657. DOI: 10.3390/ma14216657 View Source
- [2] Malkin, J.; et al. Structure and energetics of hydroxyl-terminated polybutadiene via density functional theory. Propellants Explos. Pyrotech. 2023. DOI: 10.1002/prep.202300083 View Source
- [3] Direct synthesis of glycidyl azide polymers. U.S. Patent Application 20200362106 (2020). View Source
